Cas no 312904-96-4 (1(2H)-PYRAZINEACETIC ACID, 3-CHLORO-6-CYANO-2-OXO-, ETHYL ESTER)

1(2H)-PYRAZINEACETIC ACID, 3-CHLORO-6-CYANO-2-OXO-, ETHYL ESTER structure
312904-96-4 structure
Product Name:1(2H)-PYRAZINEACETIC ACID, 3-CHLORO-6-CYANO-2-OXO-, ETHYL ESTER
CAS No:312904-96-4
MF:C9H8ClN3O3
MW:241.631120681763
CID:3174477
PubChem ID:11021053
Update Time:2025-04-21

1(2H)-PYRAZINEACETIC ACID, 3-CHLORO-6-CYANO-2-OXO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-PYRAZINEACETIC ACID, 3-CHLORO-6-CYANO-2-OXO-, ETHYL ESTER
    • 312904-96-4
    • DA-07050
    • Inchi: 1S/C9H8ClN3O3/c1-2-16-7(14)5-13-6(3-11)4-12-8(10)9(13)15/h4H,2,5H2,1H3
    • InChI Key: MAJCRFANKOMQFP-UHFFFAOYSA-N
    • SMILES: ClC1C(N(C(C#N)=CN=1)CC(=O)OCC)=O

Computed Properties

  • Exact Mass: 241.0254188Da
  • Monoisotopic Mass: 241.0254188Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 82.8Ų
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